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Compound of Interest

Compound Name: TOLUENE DIISOCYANATE

Cat. No.: B8518738

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
with Supporting Experimental Data

Toluene diisocyanate (TDI)-based polyurethanes are a versatile class of elastomers
renowned for their exceptional mechanical properties and abrasion resistance. This guide
provides a comprehensive comparison of TDI-based polyurethanes with other commonly used
elastomers, including methylene diisocyanate (MDI)-based polyurethanes, natural rubber,
neoprene, silicone rubber, and ethylene propylene diene monomer (EPDM) rubber. The
following sections present quantitative performance data, detailed experimental protocols for
key performance indicators, and a logical workflow for elastomer selection to assist researchers
and professionals in making informed material choices for their specific applications.

Performance Comparison of Elastomers

The selection of an appropriate elastomer is critical for the performance and longevity of any
component. This section provides a quantitative comparison of key physical, mechanical, and
thermal properties of TDI-based polyurethanes against other common elastomers. The data
presented in the following tables are compiled from various industry datasheets and technical
resources. It is important to note that the properties of a specific elastomer can vary depending
on its formulation and processing.

Mechanical Properties
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Thermal and Environmental Properties

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.bqnmt.com/polyurethane-prepolymer/polyester-tdi-100-polyurethane-prepolymer-for.html
https://www.tdimdipolyurethane.com/sale-39730355-tdi-polyether-polyurethane-preploymer-hardness-90.html
https://rahco-rubber.com/materials/vmq-silicone-rubber/
https://rahco-rubber.com/materials/epdm-ethylene-propylene-rubber/
https://www.bqnmt.com/polyurethane-prepolymer/polyester-tdi-100-polyurethane-prepolymer-for.html
https://www.tdimdipolyurethane.com/sale-39730355-tdi-polyether-polyurethane-preploymer-hardness-90.html
https://rahco-rubber.com/materials/cr-neoprene-rubber/
https://rahco-rubber.com/materials/vmq-silicone-rubber/
https://rahco-rubber.com/materials/epdm-ethylene-propylene-rubber/
https://www.tdimdipolyurethane.com/sale-13044007-colorless-tdi-100-based-polyester-polyurethane-prepolymer.html
https://www.tdimdipolyurethane.com/sale-39730355-tdi-polyether-polyurethane-preploymer-hardness-90.html
https://rahco-rubber.com/materials/cr-neoprene-rubber/
https://rahco-rubber.com/materials/vmq-silicone-rubber/
https://rahco-rubber.com/materials/epdm-ethylene-propylene-rubber/
https://www.bqnmt.com/polyurethane-prepolymer/polyester-tdi-100-polyurethane-prepolymer-for.html
https://gallaghercorp.com/beginners-guide-to-polyurethane/
https://rahco-rubber.com/materials/cr-neoprene-rubber/
https://rahco-rubber.com/materials/vmq-silicone-rubber/
https://rahco-rubber.com/materials/epdm-ethylene-propylene-rubber/
https://rahco-rubber.com/materials/cr-neoprene-rubber/
https://rahco-rubber.com/materials/vmq-silicone-rubber/
https://rahco-rubber.com/materials/epdm-ethylene-propylene-rubber/
https://rahco-rubber.com/materials/cr-neoprene-rubber/
https://rahco-rubber.com/materials/vmq-silicone-rubber/
https://rahco-rubber.com/materials/epdm-ethylene-propylene-rubber/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8518738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

TDI- TDI-
Based Based MDI- -
Natural Silicone
Propert Polyuret Polyuret Based Neopre EPDM
Rubber Rubber
y hane hane Polyuret ne (CR) Rubber
(NR) (VMQ)
(Polyest (Polyeth hane
er) er)
Low
Temperat
-57 to -116 to -51to
ure -40 -50 -50 -55
-34[5] -51[3] -40[4]
Range
(°C)
High
Temperat
93 to 204 to 104 to
ure 80 - 100 80 - 100 80 - 100 82
121[5] 288[3] 149[4]
Range
(°C)
Ozone Good to Good to
] ) ] Excellent
Resistan Poor Fair Fair Poor Excellent 3] Excellent
ce [5] [4]
Weather )
Fair to Excellent Excellent
Resistan Fair Good Good Poor
Good[5] [3] [4]
ce
Qil Good to
) Excellent ) )
Resistan Fair Good Poor Fair Excellent Poor
[61[7]
ce [3]
Water
) ] Fair to Excellent  Excellent
Resistan Fair Excellent Excellent Excellent
Good[5] [3] [4]
ce

Elastomer Selection Workflow

The selection of the most suitable elastomer for a given application is a multi-faceted process

that requires careful consideration of various performance requirements. The following diagram
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illustrates a logical workflow to guide researchers and engineers in this selection process.
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Caption: A logical workflow for elastomer selection based on key performance requirements.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance
comparison tables, based on internationally recognized ASTM standards.

Hardness (Durometer) - ASTM D2240

This test method determines the relative hardness of soft materials, such as rubber and
elastomers.[8][9]
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e Apparatus: A durometer, which consists of a specified indentor that is forced into the material
under specified conditions.[9][10] The most common scales for elastomers are Shore A and
Shore D, with Shore A being used for softer materials and Shore D for harder ones.[8]

e Specimen Preparation: The test specimen should have a minimum thickness of 6mm and a
flat surface.[10]

e Procedure:
o Place the specimen on a hard, flat surface.[8]

o Press the durometer's indentor into the specimen, ensuring the presser foot is parallel to
the surface.[8]

o The hardness reading is taken within one second of firm contact with the specimen.[8][10]

o Data Interpretation: The result is a dimensionless number on the Shore A or Shore D scale. A
higher number indicates a harder material.

Tensile Properties - ASTM D412

This standard is used to evaluate the tensile (tension) properties of vulcanized thermoset
rubber and thermoplastic elastomers.[11] It measures properties such as tensile strength,
elongation at break, and modulus.[12][13][14]

o Apparatus: A universal testing machine (tensile tester) capable of maintaining a constant rate
of grip separation.[11]

e Specimen Preparation: Test specimens are typically die-cut into a dumbbell or "dogbone™
shape from a sheet of the material.[12][13]

e Procedure:
o The specimen is securely held in the grips of the testing machine.

o The grips are separated at a constant speed, typically 500 £ 50 mm/min, until the
specimen ruptures.[11][13]
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o Data Interpretation:
o Tensile Strength: The maximum stress applied to the specimen before it breaks.

o Elongation at Break: The percentage increase in the original length of the specimen at the
point of rupture.

o Modulus: The stress required to produce a specific elongation (e.g., 100% or 300%).

Tear Strength - ASTM D624

This test method measures the resistance of an elastomer to tearing.[15][16][17]

Apparatus: A universal testing machine, the same as used for ASTM D412.[15]

e Specimen Preparation: Specimens are cut into specific shapes, often with a pre-cut nick or a
right angle to initiate tearing.

e Procedure:
o The specimen is mounted in the tensile grips.

o The grips are separated at a constant rate (e.g., 500 mm/min for certain specimen types)
until the specimen is completely torn.[17]

o Data Interpretation: The tear strength is calculated as the maximum force required to tear the
specimen divided by its thickness, typically expressed in kN/m or Ibf/in.

Compression Set - ASTM D395

This test measures the ability of a rubber material to retain its elastic properties after being
subjected to prolonged compressive stress.[3][4]

e Apparatus: A compression device consisting of two parallel flat plates between which the
specimen is compressed.

e Specimen Preparation: Cylindrical disk-shaped specimens are used.

e Procedure (Method B - Constant Deflection):
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o The initial thickness of the specimen is measured.

o The specimen is placed in the compression device and compressed to a specified
percentage of its original thickness (commonly 25%).[18]

o The device with the compressed specimen is placed in an oven at a specified temperature
for a set duration (e.g., 22 hours at 70°C).[19]

o After the specified time, the specimen is removed from the device and allowed to recover
for 30 minutes at room temperature before the final thickness is measured.[18][19]

o Data Interpretation: The compression set is expressed as a percentage of the original
deflection that is not recovered. A lower percentage indicates better resistance to permanent
deformation.

Accelerated Aging - ASTM D573

This method is used to assess the resistance of rubber to deterioration by oxidative and
thermal aging.[20][21][22]

o Apparatus: A circulating air oven capable of maintaining a specified elevated temperature.
[23]

e Specimen Preparation: Dumbbell-shaped tensile test specimens are typically used.
e Procedure:

o The initial physical properties (e.g., tensile strength, elongation) of unaged specimens are
measured according to ASTM D412.

o A set of specimens is placed in the air oven at a specified temperature (e.g., 70°C or
100°C) for a specified duration (e.g., 70 hours).[21]

o After aging, the specimens are removed, cooled to room temperature, and their physical
properties are re-measured.

o Data Interpretation: The change in physical properties after aging is reported as a
percentage of the original values. This indicates the material's resistance to heat-induced
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degradation.

Fluid Resistance - ASTM D471

This test method evaluates the effect of liquids on the physical properties of rubber materials.
[71[24][25]

e Apparatus: Immersion containers and a means to maintain a specified temperature.
e Specimen Preparation: Standard rectangular specimens are typically used.[25]
e Procedure:

o The initial mass, volume, and physical properties (e.g., hardness, tensile strength) of the
specimens are measured.

o The specimens are immersed in the test liquid for a specified time and at a specified
temperature.[26][27]

o After immersion, the specimens are removed, blotted dry, and their mass, volume, and
physical properties are re-measured.

o Data Interpretation: The changes in mass, volume, and physical properties are reported as
percentages. This data indicates the material's compatibility with the test fluid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bgnmt.com [bgnmt.com]

2. TDI / Polyether Polyurethane Preploymer Hardness 90 [tdimdipolyurethane.com]

3. rahco-rubber.com [rahco-rubber.com]

4. rahco-rubber.com [rahco-rubber.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://gallaghercorp.com/beginners-guide-to-polyurethane/
https://www.aceseal.com/resource-library/material-properties-comparison-chart
https://www.researchgate.net/figure/Mechanical-properties-of-the-EPDM-compounds_tbl2_333823763
https://www.researchgate.net/figure/Mechanical-properties-of-the-EPDM-compounds_tbl2_333823763
https://www.makeitfrom.com/material-properties/Silicone-Rubber-PMQ-PVMQ-VMQ
https://www.wcrp.uk.com/technical/material-selection/rubber-properties-table/
https://www.benchchem.com/product/b8518738?utm_src=pdf-custom-synthesis
https://www.bqnmt.com/polyurethane-prepolymer/polyester-tdi-100-polyurethane-prepolymer-for.html
https://www.tdimdipolyurethane.com/sale-39730355-tdi-polyether-polyurethane-preploymer-hardness-90.html
https://rahco-rubber.com/materials/vmq-silicone-rubber/
https://rahco-rubber.com/materials/epdm-ethylene-propylene-rubber/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8518738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 5. rahco-rubber.com [rahco-rubber.com]

e 6. Colorless TDI 100 Based Polyester Polyurethane Prepolymer [tdimdipolyurethane.com]
e 7. gallaghercorp.com [gallaghercorp.com]

e 8. scribd.com [scribd.com]

¢ 9. maloneytech.com [maloneytech.com]

e 10. emico.com [emico.com]

e 11. siliconedx.com [siliconedx.com]

e 12. EPDM 70, EPDM Rubber, EPDM Material, EPDM Properties - Mykin Inc [mykin.com]
e 13. cormanufacturing.com [cormanufacturing.com]

e 14. Elastomer Comparison Chart [technicalspecialties.com]

e 15. mec-uk.co.uk [mec-uk.co.uk]

e 16. Elastomeric Material Selection Guide - NW Rubber Extruders [nwreinc.com]
e 17. Properties of Rubber Materials | Walker Rubber [walker-rubber.co.uk]

e 18. spareage.in [spareage.in]

¢ 19. polysynthesis.au [polysynthesis.au]

e 20. tse-industries.com [tse-industries.com]

e 21. csidesigns.com [csidesigns.com]

e 22. mercer-rubber.com [mercer-rubber.com]

e 23. legenday.com.cn [legenday.com.cn]

e 24. Material Properties Comparison Chart | Elastomers Chart [aceseal.com]

e 25. researchgate.net [researchgate.net]

e 26. Silicone Rubber (PMQ, PVYMQ, VMQ) :: MakeltFrom.com [makeitfrom.com]
e 27.wcrp.uk.com [werp.uk.com]

 To cite this document: BenchChem. [TDI-Based Polyurethanes: A Comparative Performance
Analysis Against Other Elastomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8518738#performance-comparison-of-tdi-based-
polyurethanes-with-other-elastomers]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://rahco-rubber.com/materials/cr-neoprene-rubber/
https://www.tdimdipolyurethane.com/sale-13044007-colorless-tdi-100-based-polyester-polyurethane-prepolymer.html
https://gallaghercorp.com/beginners-guide-to-polyurethane/
https://www.scribd.com/document/258145356/Neoprene-Data-Sheet
https://www.maloneytech.com/wp-content/uploads/2013/04/Rubber-Properties-Chart.pdf
https://www.emico.com/de-DE/media/31457/original/EPDM_Materialdatenblatt_emico_Englisch_04.pdf?v=1713864347
https://www.siliconedx.com/Blog/rubber-properties-comparison/
https://mykin.com/epdm-properties
https://cormanufacturing.com/elastomers-comparison-of-properties/
https://www.technicalspecialties.com/resources/elastomer-comparison-chart/
https://mec-uk.co.uk/new-admin/uploads/pdf/Material%20Properties%20-%20Neoprene%20Rubber.pdf
https://nwreinc.com/technical-resources/elastomeric-material-selection-guide/
https://www.walker-rubber.co.uk/knowledge-hub/rubber-material-properties-367
https://www.spareage.in/img/WEBSPECS/SL-4B%2070-75.pdf
https://polysynthesis.au/wp-content/uploads/2024/10/TDS-TDI-Ether-Based-Polyurethane-TDI-Ether-PU.pdf
https://www.tse-industries.com/wp-content/uploads/Rubber-Material-Properties-Neoprene.pdf
https://www.csidesigns.com/blog/articles/elastomers-a-beginners-guide
https://mercer-rubber.com/technical-data/chemical-resistance-guide/
https://legenday.com.cn/epdm-rubber/
https://www.aceseal.com/resource-library/material-properties-comparison-chart
https://www.researchgate.net/figure/Mechanical-properties-of-the-EPDM-compounds_tbl2_333823763
https://www.makeitfrom.com/material-properties/Silicone-Rubber-PMQ-PVMQ-VMQ
https://www.wcrp.uk.com/technical/material-selection/rubber-properties-table/
https://www.benchchem.com/product/b8518738#performance-comparison-of-tdi-based-polyurethanes-with-other-elastomers
https://www.benchchem.com/product/b8518738#performance-comparison-of-tdi-based-polyurethanes-with-other-elastomers
https://www.benchchem.com/product/b8518738#performance-comparison-of-tdi-based-polyurethanes-with-other-elastomers
https://www.benchchem.com/product/b8518738#performance-comparison-of-tdi-based-polyurethanes-with-other-elastomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8518738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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